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Compound of Interest

Compound Name: HIV gag peptide (197-205)

Cat. No.: B12429308 Get Quote

Technical Support Center: HIV Gag Peptide (197-
205)
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the storage and handling of the HIV Gag peptide (197-205), sequence

AMQMLKETI. Adherence to these guidelines is crucial for maintaining peptide integrity and

ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized HIV Gag peptide (197-205) upon receipt?

A1: Upon receipt, lyophilized peptides should be stored in a cool, dark place. For long-term

storage, it is recommended to store the peptide at -20°C or, preferably, -80°C in a sealed

container with a desiccant.[1][2][3][4][5] Under these conditions, the peptide can be stable for

several years.[1][3] For short-term storage (days to weeks), 4°C is acceptable.[4][5]

Q2: What is the proper procedure for opening a vial of lyophilized peptide?

A2: Before opening the vial, it is essential to allow it to equilibrate to room temperature in a

desiccator.[1][3][4] This prevents condensation from forming, as peptides are often

hygroscopic.[1][3] Moisture can significantly reduce the long-term stability of the peptide.[4][5]
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After equilibration, briefly centrifuge the vial at 12,000 x g for 20 seconds to pellet all the

lyophilized powder at the bottom of the tube.[1][3]

Q3: How do I reconstitute the HIV Gag peptide (197-205)?

A3: The solubility of a peptide is largely determined by its amino acid sequence. The HIV Gag
peptide (197-205) sequence is AMQMLKETI. This peptide is hydrophobic. Therefore, it is

recommended to first dissolve the peptide in a small amount of a sterile organic solvent such

as Dimethyl Sulfoxide (DMSO).[1][6] Once dissolved, slowly add the peptide solution to your

aqueous buffer of choice with gentle vortexing to reach the desired final concentration.[6][7]

Always test the solubility of a small amount of the peptide before dissolving the entire sample.

[1][4]

Q4: What is the recommended storage condition for the reconstituted peptide solution?

A4: Peptide solutions are significantly less stable than their lyophilized form.[1][3] For optimal

stability, it is highly recommended to aliquot the reconstituted peptide solution into single-use

volumes and store them at -20°C or -80°C.[4][5] This practice helps to avoid repeated freeze-

thaw cycles, which can lead to peptide degradation.[2][4][5]

Q5: How long can I store the peptide in solution?

A5: The stability of peptides in solution can vary. As a general guideline, at -20°C, peptide

solutions can be stable for 3-4 months, and at -80°C, for up to a year.[8] For short-term

storage, 1-2 weeks at 4°C is generally acceptable.[8] However, for critical experiments, it is

always best to use freshly prepared solutions or to perform stability tests.
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Issue Possible Cause Recommended Solution

Low Solubility

The HIV Gag peptide (197-

205) is hydrophobic due to its

amino acid composition.

Use a small amount of an

organic solvent like DMSO to

initially dissolve the peptide.[1]

[6] Then, slowly add this

solution to your aqueous buffer

while vortexing.[6][7]

Sonication can also help to

dissolve aggregated peptides.

[7]

Peptide Aggregation

High peptide concentration,

improper storage, or the

intrinsic properties of the

peptide sequence can lead to

aggregation.[7][9]

Reconstitute the peptide

immediately before use.[7]

Store lyophilized peptide at

-20°C or -80°C.[7] If

aggregation is observed in the

solution, sonication may help

to break up the aggregates.[7]

Reduced Peptide Activity

Improper storage, multiple

freeze-thaw cycles, or

contamination can lead to

peptide degradation.[2][4][5]

Always aliquot the

reconstituted peptide into

single-use vials to avoid

repeated freeze-thaw cycles.

[4][5] Use sterile solvents and

maintain a clean working

environment to prevent

contamination.[2][10] Store

lyophilized peptide and

aliquots at the recommended

low temperatures.[1][2][3]

Quantitative Data Summary
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Parameter Condition Duration Reference

Lyophilized Peptide

Storage (Long-term)

-80°C or -20°C with

desiccant
Up to several years [1][3]

Lyophilized Peptide

Storage (Short-term)
4°C Days to weeks [4][5]

Reconstituted Peptide

Storage (Long-term)
-80°C Up to 1 year [8]

Reconstituted Peptide

Storage (Long-term)
-20°C 3-4 months [8]

Reconstituted Peptide

Storage (Short-term)
4°C 1-2 weeks [8]

Experimental Protocols
Protocol for Reconstitution of HIV Gag Peptide (197-205)

Equilibration: Allow the vial containing the lyophilized HIV Gag peptide (197-205) to warm to

room temperature in a desiccator before opening.[1][3][4]

Centrifugation: Briefly centrifuge the vial at 12,000 x g for 20 seconds to ensure all the

peptide powder is at the bottom.[1][3]

Initial Dissolution: Carefully open the vial and add a small, precise volume of sterile DMSO to

the peptide. Gently vortex to ensure the peptide is fully dissolved.

Dilution in Aqueous Buffer: While gently vortexing, slowly add the dissolved peptide solution

dropwise to your desired sterile aqueous buffer (e.g., PBS) to achieve the final working

concentration.[6][7]

Verification: Visually inspect the solution to ensure it is clear and free of particulates. If

particulates are present, sonication may be attempted.

Protocol for Aliquoting and Storage of Reconstituted
Peptide
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Preparation: Prepare sterile, low-protein-binding microcentrifuge tubes.

Aliquoting: Dispense the reconstituted HIV Gag peptide solution into single-use aliquots. The

volume of each aliquot should be appropriate for a single experiment to avoid waste and

multiple freeze-thaw cycles.

Storage: Tightly cap the tubes and store them at -20°C or -80°C.

Labeling: Clearly label each aliquot with the peptide name, concentration, date of

reconstitution, and solvent used.
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Experimental Workflow for Handling HIV Gag Peptide (197-205)

Lyophilized Peptide Storage

Reconstitution Protocol

Solution Storage

Experimental Use

Long-term Storage
-20°C or -80°C

Equilibrate to Room Temp
in Desiccator

Short-term Storage
4°C

Centrifuge Vial
(12,000 x g, 20s)

Dissolve in DMSO

Dilute in Aqueous Buffer

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and storing HIV Gag peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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